Cas no 1806188-10-2 (Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate)
Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate
-
- Inchi: 1S/C11H11ClF3NO4/c1-18-8-3-6(5-12)7(4-9(17)19-2)10(16-8)20-11(13,14)15/h3H,4-5H2,1-2H3
- InChI Key: NJZFYPCNPUKUNF-UHFFFAOYSA-N
- SMILES: ClCC1C=C(N=C(C=1CC(=O)OC)OC(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 329
- XLogP3: 2.8
- Topological Polar Surface Area: 57.6
Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029084289-1g |
Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate |
1806188-10-2 | 97% | 1g |
$1,579.40 | 2022-03-31 |
Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate
Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806188-10-2): A Comprehensive Overview
Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1806188-10-2, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This pyridine derivative exhibits a unique structural framework that combines several functional groups, making it a versatile intermediate in the development of novel therapeutic agents. The presence of both chloromethyl and trifluoromethoxy substituents imparts distinct reactivity and electronic properties, which are harnessed in various synthetic pathways.
The compound's molecular structure, characterized by a pyridine core adorned with ester, methoxy, and chloromethyl functionalities, positions it as a valuable building block in medicinal chemistry. The methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate moiety is particularly noteworthy for its ability to participate in nucleophilic addition reactions, facilitated by the electron-withdrawing nature of the trifluoromethoxy group and the electrophilic center at the chloromethyl position. This dual functionality allows for the construction of more complex molecules through subsequent chemical transformations.
In recent years, there has been growing interest in the application of halogenated pyridines in drug discovery due to their enhanced metabolic stability and improved bioavailability. The incorporation of trifluoromethoxy groups into pharmacophores has been shown to modulate receptor binding affinity and selectivity, a phenomenon attributed to the electron-withdrawing effects of fluorine atoms. Similarly, the chloromethyl moiety serves as a versatile handle for further derivatization, enabling the synthesis of diverse analogues with tailored biological activities.
Recent studies have highlighted the potential of this compound as a precursor in the synthesis of kinase inhibitors, which are critical targets in oncology research. The pyridine scaffold is a common feature in many kinase inhibitors, where it interacts with specific amino acid residues in the active site. The structural features of Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate make it an attractive candidate for generating novel inhibitors with improved potency and selectivity. For instance, modifications at the chloromethyl and trifluoromethoxy positions can fine-tune interactions with key residues in the kinase domain, leading to more effective therapeutic outcomes.
The compound's utility extends beyond kinase inhibition; it has also been explored in the development of antiviral and anti-inflammatory agents. The methoxy group provides an additional site for functionalization, allowing for the introduction of other pharmacophoric elements that enhance binding interactions with biological targets. Furthermore, the presence of both electron-donating and electron-withdrawing groups creates a balance that can influence molecular polarity and solubility, crucial factors in drug formulation.
The synthesis of Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine ring system efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites. These synthetic approaches not only showcase the compound's complexity but also demonstrate its feasibility for large-scale production.
The pharmacological evaluation of derivatives derived from Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate has revealed promising results in preclinical models. In particular, analogues featuring optimized substitution patterns have shown significant activity against various disease targets. These findings underscore the importance of structural diversity in drug discovery and highlight the compound's potential as a scaffold for future therapeutic development.
The future prospects for Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate are vast, given its versatility and synthetic accessibility. Continued research efforts are expected to uncover new applications in medicinal chemistry and materials science. The integration of computational methods into drug design will further enhance the rational development of novel derivatives based on this compound. As computational power advances, virtual screening techniques will enable high-throughput evaluation of potential candidates, accelerating the discovery process.
In conclusion, Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1806188-10-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel therapeutic agents. The ongoing research into its derivatives continues to yield promising results across multiple therapeutic areas, reinforcing its importance in modern drug discovery efforts.
1806188-10-2 (Methyl 4-(chloromethyl)-6-methoxy-2-(trifluoromethoxy)pyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)